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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for comparing the biological activities of
naturally sourced and synthetically produced Citronellyl tiglate. While direct comparative
studies are limited in published literature, this document outlines the standard methodologies
and key assays required to generate robust, comparable data, thereby enabling an objective
assessment of their respective therapeutic potentials.

Introduction to Citronellyl Tiglate

Citronellyl tiglate (C1s5H26032) is an ester that belongs to the class of monoterpenoids. It is
valued for its characteristic floral, rosy, and fruity aroma and is used in the fragrance industry.[1]
Beyond its olfactory properties, emerging evidence suggests that Citronellyl tiglate and
related compounds may possess a range of biological activities, including anti-inflammatory,
antioxidant, and antimicrobial effects.[2]

» Natural Occurrence: Citronellyl tiglate is a constituent of various plant essential oils, most
notably from the Pelargonium genus (geranium).[1][3][4][5] In its natural form, it co-exists
with a complex mixture of other phytochemicals, such as citronellol, geraniol, and linalool.[3]

[6]

o Chemical Synthesis: The primary industrial method for producing Citronellyl tiglate is
through the direct esterification of citronellol with tiglic acid (trans-2-methyl-2-butenoic acid).
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[1][7] This process allows for the production of a high-purity compound, often exceeding
95%.

The fundamental question for therapeutic development is whether the high-purity synthetic
compound exhibits the same or enhanced biological activity compared to the naturally derived
molecule, which may benefit from synergistic interactions with other co-occurring compounds in
the essential oil. This guide proposes a standardized approach to answer this question.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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